Cas no 1421584-34-0 (2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one
• CAS No: 1421584-34-0
• MF: C₁₇H₁₉FN₄O
• MW: 314.357366800308
• CID: 6231654
• PubChem ID: 71795097
• Update Time: 2025-10-30

2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one
• VU0541988-1
• 1421584-34-0
• 2-(4-fluorophenyl)-1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]ethanone
• AKOS024545839
• CHEMBL4971452
• 2-(4-fluorophenyl)-1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]ethan-1-one
• 2-(4-fluorophenyl)-1-(4-(6-methylpyrimidin-4-yl)piperazin-1-yl)ethanone
• F6257-5822

• Inchi： 1S/C17H19FN4O/c1-13-10-16(20-12-19-13)21-6-8-22(9-7-21)17(23)11-14-2-4-15(18)5-3-14/h2-5,10,12H,6-9,11H2,1H3
• InChI Key： PINUZVLKJWSZTR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(N1CCN(C2C=C(C)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 314.15428940g/mol
• Monoisotopic Mass: 314.15428940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one

Introduction to 2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one (CAS No. 1421584-34-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one, identified by its CAS number 1421584-34-0, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This heterocyclic molecule, featuring a combination of fluorophenyl, piperazine, and pyrimidine moieties, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of a fluorine atom at the 4-position of the phenyl ring not only influences the electronic properties of the molecule but also enhances its metabolic stability, a critical factor in drug design. Furthermore, the piperazine and pyrimidine substituents contribute to its binding affinity with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules with multifunctional properties. The compound 2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one exemplifies this trend by integrating several pharmacophoric elements into a single framework. The fluorine substituent, in particular, has been extensively studied for its ability to modulate receptor binding affinity and pharmacokinetic profiles. This feature is particularly relevant in the context of central nervous system (CNS) drugs, where fluorinated compounds often exhibit improved blood-brain barrier penetration. The piperazine ring, a well-known pharmacophore in medicinal chemistry, is associated with a wide range of biological activities, including antipsychotic, antidepressant, and antihistaminic effects. When combined with the pyrimidine moiety, which is frequently found in nucleoside analogs and kinase inhibitors, the compound presents a unique opportunity for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with enhanced specificity and efficacy. The structural features of 2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one make it an attractive scaffold for virtual screening against various biological targets. For instance, its ability to interact with G-protein coupled receptors (GPCRs) has been hypothesized based on molecular docking studies. GPCRs are involved in numerous physiological processes and are among the most targeted classes of receptors in drug discovery. The presence of both fluorophenyl and pyrimidine groups provides multiple interaction points with the receptor binding site, potentially leading to high-affinity binding and improved pharmacological activity.

Moreover, the compound’s potential role in modulating enzyme activity has been explored through experimental studies. The piperazine moiety is known to interact with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in various diseases. By incorporating a 6-methylpyrimidin-4-yl group, the molecule may exhibit inhibitory effects on these enzymes, thereby contributing to therapeutic benefits. For example, MAO inhibitors are used in the treatment of depression and Parkinson’s disease, highlighting the compound’s potential relevance in CNS disorders. Additionally, the fluorine atom could enhance enzyme selectivity by fine-tuning electronic interactions within the active site.

The synthesis of 2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-yl)piperazin-1-ylethan-1-one represents another area of interest for synthetic chemists. The construction of its core framework involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and cyclizations. The use of advanced synthetic methodologies has enabled researchers to optimize yield and purity while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing fluorinated aromatic rings into complex molecules. These methods not only enhance synthetic efficiency but also allow for greater structural diversity during drug development.

In conclusion, 2-(4-fluorophenyl)-1-4-(6-methylpyrimidin-4-ylo piperazin - 1 - ylethan - 1 - one) (CAS No. 1421584 - 34 - 0) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features, including the presence of a fluorophenyl, piperazine, and pyrimidine moiety, make it an attractive candidate for further investigation into therapeutic applications. Recent research suggests its utility in modulating GPCR activity and enzyme inhibition, which could lead to novel treatments for various diseases. As computational tools continue to advance, the design and optimization of such compounds will become more efficient, paving the way for innovative drug discovery strategies.